Cas no 1896126-64-9 (1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one)

• Product Name: 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one
• CAS No: 1896126-64-9
• MF: C₁₁H₁₁NOS
• MW: 205.276141405106
• CID: 6140983
• PubChem ID: 116915321
• Update Time: 2025-10-29

1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one
• EN300-1804512
• 1896126-64-9

• Inchi： 1S/C11H11NOS/c1-12-6-10(13)9-7-14-11-5-3-2-4-8(9)11/h2-5,7,12H,6H2,1H3
• InChI Key： ROEVIDDDKDNQSZ-UHFFFAOYSA-N
• SMILES： S1C=C(C(CNC)=O)C2C=CC=CC1=2

Computed Properties

• Exact Mass: 205.05613515g/mol
• Monoisotopic Mass: 205.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 57.3Ų

Additional information on 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one

Comprehensive Overview of 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one (CAS No. 1896126-64-9)

1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one, with the CAS number 1896126-64-9, is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique benzothiophene core and methylamino functional group, is widely studied for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a promising candidate for developing novel therapeutic agents.

The benzothiophene moiety in 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one is a key feature that contributes to its biological activity. This heterocyclic structure is known for its stability and ability to interact with various biological targets, making it a valuable scaffold in medicinal chemistry. The addition of the methylamino group further enhances its reactivity, enabling it to participate in a wide range of chemical reactions. These properties have led to its exploration in the development of central nervous system (CNS) agents and other bioactive molecules.

In recent years, the demand for high-purity organic compounds like 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one has surged, driven by advancements in drug discovery and precision medicine. Scientists are increasingly focusing on structure-activity relationships (SAR) to optimize the efficacy and safety of potential drugs. This compound's unique structure positions it as a valuable tool for such studies, particularly in the context of neurodegenerative diseases and psychiatric disorders, which are among the most searched topics in biomedical research today.

From a synthetic chemistry perspective, 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one offers versatility. Its ketone and amine functionalities allow for further derivatization, enabling the creation of libraries of analogs for screening purposes. This adaptability is crucial in high-throughput screening (HTS) campaigns, where researchers aim to identify lead compounds with desirable pharmacological profiles. The compound's CAS number 1896126-64-9 is frequently referenced in patent literature and academic publications, underscoring its importance in modern chemistry.

Another area of interest is the compound's potential role in material science. The benzothiophene unit is known to contribute to the electronic properties of organic semiconductors, making 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one a candidate for use in organic electronics and optoelectronic devices. As the search for sustainable and efficient materials intensifies, this compound could play a pivotal role in the development of next-generation technologies.

Quality control and analytical characterization are critical when working with 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one. Techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to ensure its purity and confirm its structural integrity. These methods are essential for researchers who rely on consistent and reliable batches of the compound for their experiments. The CAS number 1896126-64-9 serves as a unique identifier, facilitating accurate tracking and documentation in laboratory settings.

In conclusion, 1-(1-benzothiophen-3-yl)-2-(methylamino)ethan-1-one (CAS No. 1896126-64-9) is a compound of significant scientific and industrial relevance. Its multifaceted applications in pharmaceutical research, material science, and chemical synthesis make it a subject of ongoing investigation. As the scientific community continues to explore its potential, this compound is likely to remain at the forefront of innovation in these fields.